Cas no 673456-16-1 (2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester)

• Product Name: 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester
• CAS No: 673456-16-1
• MF: C₁₂H₁₅BBrFO₂
• MW: 300.959706544876
• MDL: MFCD06659913
• CID: 68587
• PubChem ID: 44717312
• Update Time: 2025-05-26

2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Bromomethyl)-4-fluorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• 2-Bromomethyl-4-fluorobenzeneboronic acid neopentyl glycol ester
• 2-[2-(bromomethyl)-4-fluorophenyl]-5,5-dimethyl-1,3,2-dioxaborinane
• 2-Bromomethyl-4-fluorophenylboronic acid neopentyl glycol ester
• PC1676
• (2-BROMOMETHYL-4-FLUORO)BENZENEBORONIC ACID, NEOPENTYL GLYCOL ESTER
• 2-BROMOMETHYL-4-FLUOROPHENYLBORONIC ACID, NEOPENTYL GLYCOL ESTER
• 2-(Bromomethyl)-4-fluorobenzeneboronic acid, neopentyl glycol ester 95%
• 2-(Bromomethyl)-4-fluorobenzeneboronicacid,neopentylglycolester95%
• AB26616
• DTXSID60660144
• 2-[2-(bromomethyl)-4-fluoranyl-phenyl]-5,5-dimethyl-1,3,2-dioxaborinane
• AKOS022184167
• F76094
• BS-24478
• 2-(Bromomethyl)-4-fluorobenzeneboronic acid, neopentyl glycol ester
• MFCD06659913
• 673456-16-1
• FT-0688820
• A835718
• 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester

• MDL： MFCD06659913
• Inchi： 1S/C12H15BBrFO2/c1-12(2)7-16-13(17-8-12)11-4-3-10(15)5-9(11)6-14/h3-5H,6-8H2,1-2H3
• InChI Key： DQRRGFNBYBOFHI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1B1OCC(C)(C)CO1)F

Computed Properties

• Exact Mass: 300.03300
• Monoisotopic Mass: 300.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.35
• Melting Point: 32-34
• Boiling Point: 359.3°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.516
• PSA: 18.46000
• LogP: 2.48880
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester

Introduction to 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester (CAS No. 673456-16-1) and Its Applications in Modern Chemical Biology

2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester, identified by the Chemical Abstracts Service Number (CAS No.) 673456-16-1, is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including the presence of both a bromomethyl and a fluorophenyl moiety, along with its boronic acid ester functionality, make it an invaluable tool for various synthetic applications.

The bromomethyl group in 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly useful in cross-coupling reactions, which are fundamental to modern organic synthesis. The fluorophenyl moiety, on the other hand, introduces electronic and steric effects that can influence the biological activity of the resulting compounds. The boronic acid ester functionality not only enhances solubility in polar solvents but also serves as a handle for further derivatization via deprotection steps.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives due to their broad spectrum of applications in drug discovery and material science. Boronic acids are known for their ability to form stable complexes with diols, a property that has been exploited in various biochemical assays and as intermediates in polymer synthesis. The neopentyl glycol ester component in this compound not only improves handling properties by reducing hydrolysis tendencies but also enhances stability during storage and transport.

One of the most compelling aspects of 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester is its utility in the synthesis of biologically active molecules. For instance, recent studies have demonstrated its effectiveness in constructing novel heterocyclic scaffolds that exhibit promising pharmacological properties. The combination of the bromomethyl and fluorophenyl groups allows for precise modulation of molecular structure, enabling researchers to fine-tune both potency and selectivity. This flexibility is particularly crucial in the development of small-molecule inhibitors targeting complex biological pathways.

The pharmaceutical industry has increasingly leveraged boronic acid derivatives for their role in creating targeted therapies. For example, compounds derived from 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester have shown potential in inhibiting enzymes involved in inflammatory diseases and cancer. The ability to introduce fluorine atoms into drug candidates is well-documented for enhancing metabolic stability and improving binding affinity to biological targets. Furthermore, the boronic acid moiety can be strategically incorporated to facilitate bioconjugation processes, such as antibody-drug conjugates (ADCs), which are revolutionizing cancer treatment.

Advances in synthetic methodologies have further expanded the utility of this compound. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions, allow for efficient functionalization of boronic acids without compromising yield or purity. These methods have enabled chemists to access complex molecular architectures with unprecedented ease. As a result, researchers are now able to explore more intricate chemical space, leading to the discovery of novel therapeutic entities with improved pharmacokinetic profiles.

The role of computational chemistry and high-throughput screening has also been instrumental in optimizing derivatives of 2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester. By leveraging computational models, scientists can predict the behavior of these compounds in biological systems before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery pipeline and reduced time-to-market for new therapeutics. Additionally, machine learning algorithms are being employed to identify optimal synthetic routes, further streamlining the development process.

In conclusion,2-Bromomethyl-4-fluorophenylboronic acid, neopentyl glycol ester (CAS No. 673456-16-1) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural attributes and reactivity make it an indispensable tool for constructing biologically active molecules with tailored properties. As research continues to evolve, it is anticipated that this compound will play an even greater role in the development of next-generation therapeutics targeting a wide range of diseases.